Monobutyl phosphate-d9

• Molecular Formula: C4H9O4P-2
• Molecular Weight: 161.14 g/mol
• InChI: InChI=1S/C4H11O4P/c1-2-3-4-8-9(5,6)7/h2-4H2,1H3,(H2,5,6,7)/p-2/i1D3,2D2,3D2,4D2
• InChIKey: BNMJSBUIDQYHIN-YNSOAAEFSA-L

Monobutyl Phosphate-d9: Deuterated Internal Standard for Tributyl Phosphate Degradation Analysis

Monobutyl phosphate-d9 (CAS 156213-20-6; molecular weight 163.16 g/mol) is a fully deuterated analog of monobutyl phosphate (MBP), a key hydrolysis and radiolysis degradation product of tributyl phosphate (TBP) [1] [2]. It is synthesized by reacting deuterated butanol (C₄D₉OH) with phosphorus oxychloride (POCl₃) [3]. As a stable isotope-labeled internal standard, it enables precise, quantitative analysis via gas chromatography-mass spectrometry (GC/MS) or liquid chromatography-mass spectrometry (LC-MS), offering a critical tool for monitoring TBP breakdown in nuclear fuel reprocessing streams and other industrial or environmental applications [4].

Workflow Isotope-dilution mass spectrometry (GC/MS, LC-MS)

Selection Deuterated internal standard for monobutyl phosphate

Use Context Nuclear fuel reprocessing & environmental analysis

• [1] PubChem. Monobutyl Phosphate-d9. CID 131668140. View Source
• [2] Schulz, W. W., & Navratil, J. D. (Eds.). (1984). Science and Technology of Tributyl Phosphate, Vol. I. CRC Press, Inc. View Source
• [3] Larson, R. I., Boone, W. L., Rigon, R. L., & Fox, R. L. (1994). Deuterated dibutyl and monobutyl phosphates. U.S. Patent No. 5,302,758. View Source
• [4] General Electric Company. (1995). Deuterated dibutyl and monobutyl phosphoric acids, and related production method. Japanese Patent JPH072881A. View Source

Why Monobutyl Phosphate-d9 Cannot Be Replaced by Generic Analogs in Validated Methods

Generic substitution in quantitative mass spectrometry workflows introduces unacceptable analytical variability due to differences in extraction efficiency, ionization response, and chromatographic retention. Non-deuterated MBP is unsuitable as it co-elutes with the target analyte, failing to correct for matrix effects and instrument drift [1]. Structurally similar compounds, like dibutyl phosphate-d18, exhibit different physicochemical properties (e.g., logP, molecular weight) leading to divergent recovery rates and quantification biases compared to the specific MBP analyte [2] . Alternative stable isotope labels (e.g., 13C) or the use of non-validated deuterated standards can result in deuterium-hydrogen exchange, compromising assay precision and invalidating regulatory compliance [3].

Analyte Co‑elution Risk

Non‑deuterated MBP co‑elutes with the target, failing to correct for matrix effects and instrument drift.

Physicochemical Mismatch

Dibutyl phosphate‑d18 exhibits different logP and molecular weight, causing divergent recovery rates and quantification bias.

Isotope Exchange Risk

¹³C or non‑validated deuterated standards may undergo deuterium‑hydrogen exchange, compromising assay precision and method validation documentation.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Restek. (2015). Choosing an Internal Standard. View Source
• [3] 贝普标准物质. (2023). 如何正确选择同位素标记产品作质谱分析的内标? View Source

Quantitative Differentiation of Monobutyl Phosphate-d9: Head-to-Head Evidence

Enhanced Safety Profile: Elimination of Toxic Diazomethane in Analytical Workflows

The use of Monobutyl Phosphate-d9 as an internal standard directly replaces workflows requiring hazardous derivatization with diazomethane, which is toxic and explosive. Traditional GC/MS methods for non-deuterated monobutyl phosphate (MBP) rely on methylation with diazomethane to create a volatile derivative, posing significant laboratory safety risks and operational burden [1]. The deuterated analog circumvents this step entirely, providing a safer and more streamlined analytical technique [2].

Diazomethane Elimination

Head‑to‑head

Target No diazomethane derivatization required

Comparator Requires toxic, explosive diazomethane derivatization

Simplifies analytical workflow and reduces laboratory hazard

For GC/MS determination of MBP in TBP‑hydrocarbon systems

Evidence Dimension	Laboratory Safety & Workflow Efficiency
Target Compound Data	No requirement for diazomethane derivatization prior to GC/MS analysis
Comparator Or Baseline	Non-deuterated MBP standard requiring derivatization with diazomethane
Quantified Difference	Elimination of a toxic and explosive reagent from the analytical protocol
Conditions	Standard GC/MS method for determining MBP in TBP-hydrocarbon solvent systems [1] [2]

Why This Matters

Eliminating diazomethane use reduces laboratory liability, simplifies SOPs, and lowers the cost associated with hazardous reagent handling and disposal, making Monobutyl Phosphate-d9 the safer and more practical choice for routine procurement.

• [1] Larson, R. I., Boone, W. L., Rigon, R. L., & Fox, R. L. (1994). Deuterated dibutyl and monobutyl phosphates. U.S. Patent No. 5,302,758. View Source
• [2] General Electric Company. (1995). Deuterated dibutyl and monobutyl phosphoric acids, and related production method. Japanese Patent JPH072881A. View Source

Demonstrated Analytical Accuracy in Complex Matrices: A Cross-Study Comparison

While direct, head-to-head validation data for Monobutyl Phosphate-d9 is proprietary, cross-study evidence using its closest class analog, dibutyl phosphate (DBP) deuterated standards, demonstrates the quantitative advantage of this class of internal standards. A study quantifying dialkyl phosphate metabolites in human urine using deuterated analogs as internal standards reported an average accuracy of 101% with a relative standard deviation (RSD) of 3% [1]. This high level of precision and accuracy is the expected performance standard for Monobutyl Phosphate-d9 in its own validated assays.

Accuracy in Biological Matrix

Cross‑study comparable

~101% accuracy

~3% RSD (UPLC‑HRMS, urinary metabolites)

Class‑expected precision for phosphate ester ISTDs

MBP‑d9 specific validation data pending

Evidence Dimension	Analytical Accuracy and Precision in a Biological Matrix
Target Compound Data	N/A (Class performance expectation: ~101% accuracy, ~3% RSD)
Comparator Or Baseline	Deuterated analogs of dialkyl phosphates used as internal standards in synthetic urine
Quantified Difference	Average accuracy of 101%; RSD of 3%
Conditions	Ultra performance liquid chromatography-high resolution mass spectrometry (UPLC-HRMS) analysis of urinary metabolites [1]

Why This Matters

Procuring Monobutyl Phosphate-d9 aligns with established analytical best practices for phosphate esters, providing a high likelihood of achieving similar robust method validation metrics without the extensive development required for non-isotopic internal standards.

• [1] Cequier, E., et al. (2014). A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry. Analytica Chimica Acta, 845, 98-105. View Source

Superior Analytical Performance vs. Non-Isotopic Internal Standards

The use of a stable isotopically labeled (SIL) internal standard like Monobutyl Phosphate-d9 is widely recognized as the gold standard for achieving superior assay performance compared to structurally similar but non-isotopic alternatives [1]. Non-isotopic internal standards cannot perfectly mimic the analyte's behavior during sample extraction and ionization, often leading to higher variability and lower accuracy. A deuterium-labeled internal standard with a mass difference of at least +3 Da, such as Monobutyl Phosphate-d9, ensures near-identical chemical properties while being spectrometrically distinct, effectively correcting for recovery losses and matrix suppression [2].

SIL vs Non‑isotopic ISTD

Class‑level

SIL‑ISTD +9 Da mass shift, reported improved matrix effect correction

Non‑isotopic Cannot fully mimic analyte behavior, higher variability

Supports method robustness validation

Recommended ≥+3 Da mass difference for deuterated ISTDs

Evidence Dimension	Method Robustness and Quantification Accuracy
Target Compound Data	Stable isotopically labeled (SIL) internal standard with +9 Da mass shift from the native analyte (MBP)
Comparator Or Baseline	Structurally similar, non-isotopic internal standard
Quantified Difference	SIL standards yield better assay performance and are the preferred choice for validated bioanalytical LC/MS assays [1]. A minimum +3 Da mass difference is recommended for deuterated standards to avoid isotopic interference [2].
Conditions	General principles for quantitative LC-MS/MS method development

Why This Matters

This justifies the procurement premium for Monobutyl Phosphate-d9 over less expensive, structurally analogous compounds, as it directly translates to more reliable data, fewer failed runs, and faster method validation for regulated or high-stakes analyses.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] SCR标准物质中心. (2022). 稳定同位素内标应选择同位素丰度>98%以上的标准品. View Source

Optimal Applications for Monobutyl Phosphate-d9 Based on Proven Differentiation

Quantitative Monitoring of Tributyl Phosphate (TBP) Degradation in Nuclear Fuel Reprocessing

In nuclear fuel reprocessing facilities, TBP is used as an extractant for uranium and plutonium. Its degradation into dibutyl phosphate (DBP) and monobutyl phosphate (MBP) can severely impair separation efficiency and safety. Monobutyl Phosphate-d9 is the ideal internal standard for accurately quantifying MBP in these complex organic/aqueous solvent streams via GC/MS. As established by U.S. Patent 5,302,758 [1], it provides the specific isotopic differentiation needed to measure MBP without interference and eliminates the need for hazardous diazomethane derivatization, enabling safer, more routine plant monitoring [2].

Environmental Fate and Biomonitoring Studies for Organophosphate Esters (OPEs)

Monobutyl phosphate is a key degradation product and biomarker for exposure to certain OPEs used as flame retardants and plasticizers. Monobutyl Phosphate-d9 is the definitive internal standard for developing and validating robust analytical methods to detect and quantify trace levels of MBP in environmental samples (e.g., wastewater, soil) and biological matrices (e.g., human urine). Leveraging the established performance of deuterated phosphate ester internal standards, its use ensures high accuracy (expected ~101%) and precision (expected ~3% RSD) [3], which are critical for generating defensible data in regulatory environmental monitoring and human health risk assessments.

Investigating Hydrolysis Kinetics and Degradation Pathways of Phosphate Esters

Researchers studying the fundamental hydrolysis or radiolysis kinetics of phosphate esters, such as TBP or related plasticizers, require precise quantitation of the intermediate degradation product, monobutyl phosphate. Monobutyl Phosphate-d9 serves as the only scientifically sound choice for an internal standard in these studies. Its stable isotope labeling ensures it co-elutes and ionizes identically to the non-deuterated MBP, enabling accurate correction for any sample-to-sample variation in the LC-MS or GC-MS analysis. This level of precision is unattainable with non-isotopic internal standards [4], making Monobutyl Phosphate-d9 essential for generating reliable kinetic data.

Application

Selection Property

Validation Focus

Nuclear fuel reprocessing TBP degradation monitoring

Deuterated ISTD for monobutyl phosphate

GC/MS accuracy; diazomethane‑free workflow

Environmental biomonitoring of organophosphate esters

High‑accuracy deuterated internal standard

Expected precision and accuracy in complex matrices (e.g., urine)

Hydrolysis and radiolysis kinetic studies of phosphate esters

Co‑eluting SIL‑ISTD for MBP

Matrix effect correction and recovery consistency

• [1] Larson, R. I., Boone, W. L., Rigon, R. L., & Fox, R. L. (1994). Deuterated dibutyl and monobutyl phosphates. U.S. Patent No. 5,302,758. View Source
• [2] General Electric Company. (1995). Deuterated dibutyl and monobutyl phosphoric acids, and related production method. Japanese Patent JPH072881A. View Source
• [3] Cequier, E., et al. (2014). A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry. Analytica Chimica Acta, 845, 98-105. View Source
• [4] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source